Cas no 17337-12-1 (1,1,1-Trifluorohexane)

• Product Name: 1,1,1-Trifluorohexane
• CAS No: 17337-12-1
• MF: C₆H₁₁F₃
• MW: 140.146752595901
• MDL: MFCD16606064
• CID: 2782243
• PubChem ID: 14111647
• Update Time: 2025-06-09

1,1,1-Trifluorohexane Chemical and Physical Properties

Names and Identifiers

• 1,1,1-Trifluorohexane
• DTXSID90556001
• MFCD16606064
• ASJIVVAMABTJBX-UHFFFAOYSA-N
• XRKOOHTZZDPJNE-UHFFFAOYSA-N
• NWCOWSHAIBPQKZ-UHFFFAOYSA-N
• 17337-12-1
• DTXCID50506784
• 641-293-0
• SCHEMBL61375

• MDL： MFCD16606064
• Inchi： 1S/C6H11F3/c1-2-3-4-5-6(7,8)9/h2-5H2,1H3
• InChI Key： XRKOOHTZZDPJNE-UHFFFAOYSA-N
• SMILES： FC(CCCCC)(F)F

Computed Properties

• Exact Mass: 140.08128484Da
• Monoisotopic Mass: 140.08128484Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 65.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.9943 (rough estimate)
• Boiling Point: 97.91°C (rough estimate)
• Flash Point: 1.3±6.4 °C
• Refractive Index: 1.3300
• Vapor Pressure: 65.3±0.2 mmHg at 25°C

1,1,1-Trifluorohexane Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Organofluorides

Additional information on 1,1,1-Trifluorohexane

Introduction to 1,1,1-Trifluorohexane (CAS No. 17337-12-1): Applications and Recent Research Developments

1,1,1-Trifluorohexane, with the chemical formula C₆H₁₃F₃, is a fluorinated hydrocarbon belonging to the class of perfluoroalkanes. This compound, identified by its unique CAS number 17337-12-1, has garnered significant attention in the chemical and pharmaceutical industries due to its distinct properties and versatile applications. As a member of the trifluoromethyl-substituted alkanes, it exhibits a balance of lipophilicity and fluorine-induced electronic effects, making it a valuable intermediate in synthetic chemistry and a promising candidate for various industrial processes.

The molecular structure of 1,1,1-Trifluorohexane features a six-carbon chain substituted with three fluorine atoms at the terminal carbon. This substitution pattern imparts unique physicochemical properties, such as a high boiling point (approximately 75-76°C) and low reactivity under standard conditions. These characteristics make it an excellent solvent for polar and non-polar compounds, particularly in scenarios where traditional hydrocarbons may fail due to their high reactivity or insufficient solvency power.

In recent years, 1,1,1-Trifluorohexane has been increasingly utilized in pharmaceutical research as a building block for the synthesis of more complex molecules. Its trifluoromethyl group is particularly valuable in medicinal chemistry because it can enhance metabolic stability, improve binding affinity to biological targets, and modulate pharmacokinetic profiles of drug candidates. For instance, studies have demonstrated its role in the development of antiviral and anticancer agents where fluorinated moieties play a critical role in optimizing drug efficacy.

One of the most compelling applications of CAS No. 17337-12-1 is in the field of liquid chromatography (LC) as a mobile phase component. The fluorinated nature of 1,1,1-Trifluorohexane allows for efficient separation of complex mixtures by providing selective interactions with analytes. This has been particularly useful in analyzing pharmaceutical formulations and environmental samples where traditional solvents may not offer sufficient resolution. Recent advancements in LC techniques have leveraged this compound to achieve higher precision and throughput in analytical chemistry.

The compound also finds utility in materials science, particularly in the synthesis of fluorinated polymers and coatings. The incorporation of trifluoromethylhexane units into polymer backbones enhances thermal stability and chemical resistance, making these materials suitable for high-performance applications such as aerospace components and electronics packaging. Ongoing research is exploring novel polymer architectures that incorporate this moiety to develop next-generation materials with tailored properties.

From an environmental perspective, CAS No. 17337-12-1 has been studied for its potential as a greener alternative to traditional solvents in industrial processes. While fluorinated compounds are often scrutinized for their environmental footprint, research indicates that 1,1,1-Trifluorohexane can be more sustainable than some alternatives due to its lower volatility and improved biodegradability under certain conditions. Efforts are underway to optimize its use in industrial applications while minimizing ecological impact.

In conclusion, 1,1,1-Trifluorohexane (CAS No. 17337-12-1) represents a multifaceted compound with broad utility across multiple scientific disciplines. Its unique structural features make it an indispensable tool in pharmaceutical synthesis, analytical chemistry, materials science, and environmental research. As our understanding of its properties continues to evolve through ongoing research efforts, we can anticipate even more innovative applications emerging from this versatile fluorinated hydrocarbon.